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Compound of Interest |

4-Nitrophenol sodium salt
Compound Name:

dihydrate
CAS No.: 66924-59-2
Cat. No.: B3416191

Get Quote

Introduction & Mechanistic Principles

4-Nitrophenol (4-NP) is a well-established colorimetric pH indicator widely utilized in analytical
chemistry, environmental monitoring, and enzymatic assays[1]. While the free acid form of 4-
nitrophenol is common, it has limited aqueous solubility. For high-precision quantitative work,
utilizing 4-Nitrophenol sodium salt dihydrate (CAS: 66924-59-2) provides a critical
experimental advantage: it is highly water-soluble[2].

The Causality of the Salt Choice: Dissolving the free acid often requires organic co-solvents
(such as ethanol or DMSO). Introducing organic solvents into an aqueous system alters the
dielectric constant of the assay medium, which artificially shifts the apparent pKa of the
indicator and introduces measurement artifacts. The sodium salt dihydrate eliminates this need,
ensuring the thermodynamic integrity of the aqueous buffer system.

The utility of 4-nitrophenol as a pH indicator stems from the pH-dependent ionization of its
phenolic hydroxyl group[1]. The compound exhibits a pKa of approximately 7.08 to 7.15 at
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room temperature[1][3].

e Acidic Conditions (pH < 5.4): The molecule exists predominantly in its protonated form,
which is colorless to pale yellow, with a weak absorbance maximum around 317 nm[1].

» Basic Conditions (pH > 7.5): Deprotonation yields the 4-nitrophenolate anion[1]. The
delocalization of the oxygen lone pair across the conjugated benzene ring and the electron-
withdrawing nitro group induces a strong bathochromic shift, producing a vibrant yellow color
with a robust absorbance maximum at 405 nm (
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Figure 1: pH-dependent chemical equilibrium and spectral shifts of 4-Nitrophenol.

Physicochemical Properties
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To ensure accurate molarity calculations and spectral tracking, the exact properties of the

dihydrate salt must be referenced[1][2][5].

Property

Value /| Description

Chemical Name

4-Nitrophenol sodium salt dihydrate

CAS Number 66924-59-2
Molecular Formula

Molecular Weight 197.12 g/mol
pKa (in water, 25 °C) ~7.15
(Protonated Form) 417 nm
(Deprotonated Form) 405 nm
Isosbestic Point 348 nm

Visual Transition Interval

pH 5.4 (Colorless) to pH 7.5 (Yellow)

Experimental Protocols

Protocol 1: Preparation of 10 mM Stock Solution

Causality Check: 4-Nitrophenol exhibits polymorphs that are light-sensitive. The beta-form

gradually turns red upon irradiation by sunlight[1][3]. Storing the solution in amber glass is

mandatory to prevent photodegradation.

Materials:

» 4-Nitrophenol sodium salt dihydrate (MW: 197.12 g/mol )[2][5]

o Ultra-pure water (18.2 M

cm)

o Amber glass volumetric flask (100 mL)
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Step-by-Step Methodology:
e Weighing: Analytically weigh exactly 197.1 mg of 4-Nitrophenol sodium salt dihydrate.
o Transfer: Transfer the crystalline powder to the 100 mL amber glass volumetric flask.

» Dissolution: Add approximately 80 mL of ultra-pure water. Agitate gently until fully dissolved.
Note: Because this is the sodium salt, it will dissolve rapidly at room temperature without the
need for sonication or heating.

e Volume Adjustment: Make up the volume to exactly 100 mL with ultra-pure water.

o Storage: Seal tightly and store at 4 °C in the dark. This yields a stable 10 mM stock solution.

Protocol 2: Spectrophotometric pH Determination &
Self-Validation

This protocol describes how to measure the pH of an unknown buffered solution using the
indicator, incorporating a self-validating internal control.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b3416191/docs?utm_src=pdf-body#application-note-high-precision-ph-determination-using-4-nitrophenol-sodium-salt-dihydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416191?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

1. Prepare 4-NP Sodium Salt
Stock Solution (10 mM)

2. Buffer Calibration
(pH 4.0 to 10.0)

3. Spectrophotometric

Measurement

4. Record Absorbance 5. Record Absorbance
at 405 nm (Indicator) at 348 nm (Validation)

Verify total concentration

6. Calculate pH via

Henderson-Hasselbalch

Click to download full resolution via product page

Figure 2: Spectrophotometric workflow for pH determination with self-validation.
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Step-by-Step Methodology:

o Sample Preparation: Dilute the 10 mM stock solution into your unknown sample and a series
of known pH standard buffers (pH 5.0 to 9.0) to achieve a final indicator concentration of 50
HM.

» Blanking: Blank the UV-Vis spectrophotometer using the respective buffer solutions without
the indicator to eliminate background scattering.

e Primary Measurement (405 nm): Measure the absorbance of all samples at 405 nm. This
wavelength specifically quantifies the concentration of the deprotonated 4-nitrophenolate
anion[1][4].

» Validation Measurement (348 nm): Measure the absorbance of all samples at 348 nm (the
isosbestic point)[1].

o Self-Validation Logic: The absorbance at 348 nm must remain constant across all samples
regardless of pH. If

varies by more than 5% between cuvettes, it indicates a pipetting error, evaporation, or
compound degradation. The specific sample must be rejected and re-prepared[1].

o Data Analysis: Use the Henderson-Hasselbalch equation to calculate the exact pH of the
unknown:

Where
is the absorbance of the unknown at 405 nm,
is the absorbance of the fully protonated form (measured in a pH 4.0 buffer), and

is the absorbance of the fully deprotonated form (measured in a pH 10.0 buffer).

Quantitative Data Summary: Expected Absorbance
Profile

Assuming a final concentration of 50 uM and a 1 cm pathlength cuvette, researchers should
expect the following theoretical absorbance profile during the assay:
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. Expected

Dominant

Solution pH . Visual Color SqEEIEL
Species (Validation)
4-Nitrophenol

4.0 Colorless ~0.010 ~0.270
(Protonated)
Mixture (Mostly

6.0 Pale Yellow ~0.075 ~0.270
Protonated)
50% Protonated /

7.15 (pKa) 50% Yellow ~0.460 ~0.270
Deprotonated
Mixture (Mostly )

8.5 Bright Yellow ~0.880 ~0.270
Deprotonated)
4-Nitrophenolate

10.0 Intense Yellow ~0.920 ~0.270

(Deprotonated)

Note: The constant

value confirms system integrity throughout the titration[1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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